Cas no 4117-23-1 (Proline, 4-hydroxy-,acetate (ester) (8CI))

• Product Name: Proline, 4-hydroxy-,acetate (ester) (8CI)
• CAS No: 4117-23-1
• MF: C₇H₁₁NO₄
• MW: 173.166542291641
• CID: 325002
• PubChem ID: 54164779
• Update Time: 2024-02-29

Proline, 4-hydroxy-,acetate (ester) (8CI) Chemical and Physical Properties

Names and Identifiers

• Proline, 4-hydroxy-,acetate (ester) (8CI)
• Proline,4-hydroxy-, acetate (7CI)
• Proline, 4-hydroxy-, acetate (ester) (8CI)
• (2S)-4-Acetoxypyrrolidine-2-carboxylic acid

• Inchi： 1S/C7H11NO4/c1-4(9)12-5-2-6(7(10)11)8-3-5/h5-6,8H,2-3H2,1H3,(H,10,11)/t5?,6-/m0/s1
• InChI Key： OQWHXHYZFMIILA-GDVGLLTNSA-N
• SMILES： C(O)(=O)[C@@H]1CC(OC(=O)C)CN1

Computed Properties

• Exact Mass: 173.069
• Monoisotopic Mass: 173.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: nothing
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.3
• Boiling Point: 311.8°C at 760 mmHg
• Flash Point: 142.4°C
• Refractive Index: 1.505